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molecular formula C14H23NO5 B125790 1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate CAS No. 141642-82-2

1-Tert-butyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate

Cat. No. B125790
CAS RN: 141642-82-2
M. Wt: 285.34 g/mol
InChI Key: FGOJCPKOOGIRPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09346816B2

Procedure details

To 10.0 g (50.18 mmol) 4-oxo-piperidine-1-carboxylic acid tert-butyl ester in 60 mL anhydrous ether maintained between −25° C. and −30° C. were added, over 20 minutes, solutions of 8.2 mL (65.23 mmol) boron trifluoride diethyl etherate in 17 mL anhydrous ether, followed by 6.85 mL (65.23 mmol) ethyl diazoacetate in 17 mL anhydrous ether, and the reaction was maintained between −25° C. and −30° C. for 1 hour. The mixture was allowed to warm to room temperature, 30 mL 30% potassium carbonate solution was added and the mixture extracted with EtOAc (3×30 mL), the organic layers were combined and dried with MgSO4. After filtration, the solvent was evaporated to give the desired product.
Name
4-oxo-piperidine-1-carboxylic acid tert-butyl ester
Quantity
10 g
Type
reactant
Reaction Step One
Name
ether
Quantity
60 mL
Type
solvent
Reaction Step One
Name
boron trifluoride diethyl etherate
Quantity
8.2 mL
Type
reactant
Reaction Step Two
Name
ethyl diazoacetate
Quantity
6.85 mL
Type
reactant
Reaction Step Three
Name
potassium carbonate
Quantity
30 mL
Type
reactant
Reaction Step Four
Name
ether
Quantity
17 mL
Type
solvent
Reaction Step Five
Name
ether
Quantity
17 mL
Type
solvent
Reaction Step Six
Name
desired product

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][C:11](=[O:14])[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].B(F)(F)F.CCOCC.[N+](=[CH:26][C:27]([O:29][CH2:30][CH3:31])=[O:28])=[N-].C(=O)([O-])[O-].[K+].[K+]>CCOCC>[CH2:30]([O:29][C:27]([CH:26]1[C:11](=[O:14])[CH2:10][CH2:9][N:8]([C:6]([O:5][C:1]([CH3:2])([CH3:4])[CH3:3])=[O:7])[CH2:13][CH2:12]1)=[O:28])[CH3:31] |f:1.2,4.5.6|

Inputs

Step One
Name
4-oxo-piperidine-1-carboxylic acid tert-butyl ester
Quantity
10 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)=O
Name
ether
Quantity
60 mL
Type
solvent
Smiles
CCOCC
Step Two
Name
boron trifluoride diethyl etherate
Quantity
8.2 mL
Type
reactant
Smiles
B(F)(F)F.CCOCC
Step Three
Name
ethyl diazoacetate
Quantity
6.85 mL
Type
reactant
Smiles
[N+](=[N-])=CC(=O)OCC
Step Four
Name
potassium carbonate
Quantity
30 mL
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Five
Name
ether
Quantity
17 mL
Type
solvent
Smiles
CCOCC
Step Six
Name
ether
Quantity
17 mL
Type
solvent
Smiles
CCOCC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added, over 20 minutes
Duration
20 min
TEMPERATURE
Type
TEMPERATURE
Details
the reaction was maintained between −25° C. and −30° C. for 1 hour
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
the mixture extracted with EtOAc (3×30 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with MgSO4
FILTRATION
Type
FILTRATION
Details
After filtration
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated

Outcomes

Product
Name
desired product
Type
product
Smiles
C(C)OC(=O)C1CCN(CCC1=O)C(=O)OC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.